Cas no 112022-07-8 (9H-Thioxanthene-4-carboxamide,N-[2-(dimethylamino)ethyl]-9-oxo-)

• Product name: 9H-Thioxanthene-4-carboxamide,N-[2-(dimethylamino)ethyl]-9-oxo-
• CAS No: 112022-07-8
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.41272
• CID: 163651
• PubChem ID: 135845

9H-Thioxanthene-4-carboxamide,N-[2-(dimethylamino)ethyl]-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-4-carboxamide,N-[2-(dimethylamino)ethyl]-9-oxo-
• N-[2-(dimethylamino)ethyl]-9-oxothioxanthene-4-carboxamide
• N-[2-(Dimethylamino)ethyl]-9-oxo-9H-thioxanthene-4-carboxamide
• 112022-07-8
• CHEMBL164209
• CCRIS 4463
• DTXSID60149823
• BRN 6487098
• N-(2-(Dimethylamino)ethyl)-9-oxo-9H-thioxanthene-4-carboxamide
• 9H-Thioxanthene-4-carboxamide, N-(2-(dimethylamino)ethyl)-9-oxo-

• Inchi： InChI=1S/C18H18N2O2S/c1-20(2)11-10-19-18(22)14-8-5-7-13-16(21)12-6-3-4-9-15(12)23-17(13)14/h3-9H,10-11H2,1-2H3,(H,19,22)
• InChI Key： GSRITSVNVVVOBJ-UHFFFAOYSA-N
• SMILES： CN(CCNC(C1=CC=CC2C(C3=CC=CC=C3SC1=2)=O)=O)C

Computed Properties

• Exact Mass: 326.10904
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 49.41